(3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride
Overview
Description
(3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride (3S-1-TFEP) is a synthetic compound that has been used in a variety of scientific research applications. It is a highly versatile compound, with an impressive range of biochemical and physiological effects.
Scientific Research Applications
(3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride has been widely used in a variety of scientific research applications. It has been used to study the effects of various drugs on the central nervous system. It has also been used to study the effects of various compounds on the cardiovascular system, as well as to study the effects of various compounds on the endocrine system. Additionally, (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride has been used to study the effects of various compounds on the immune system.
Mechanism of Action
The mechanism of action of (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride is not entirely understood. However, it is believed that it acts as an agonist at certain receptors in the central nervous system, which leads to a variety of biochemical and physiological effects. Additionally, it is believed that (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride may act as an antagonist at certain receptors in the cardiovascular system.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride depend on the concentration of the compound and the specific receptors that it binds to. In general, (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride has been shown to have a variety of effects on the central nervous system, including increased alertness, improved cognitive function, and increased motivation. Additionally, (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride has been shown to have a variety of effects on the cardiovascular system, including increased heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
The main advantage of using (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride in lab experiments is that it is a highly versatile compound, with a wide range of biochemical and physiological effects. Additionally, (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride is relatively easy to synthesize, and it is also relatively easy to purify. However, one of the main limitations of using (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride in lab experiments is that its mechanism of action is not fully understood, which can lead to unpredictable results.
Future Directions
There are a variety of potential future directions for research into (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride. One potential direction is to further investigate the mechanism of action of (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride and to identify the specific receptors that it binds to. Additionally, further research could be conducted into the biochemical and physiological effects of (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride, as well as into the potential therapeutic applications of the compound. Finally, further research could be conducted into the synthesis of (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride and into the development of more efficient methods for purifying the compound.
Synthesis Methods
(3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride is synthesized from the reaction of 2,2,2-trifluoroethanol and piperidine. The reaction is first carried out in a round-bottom flask, with the two reactants being heated in the presence of a base such as potassium carbonate. The reaction is then quenched with aqueous hydrochloric acid, and the resulting compound is then purified using column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride involves the reaction of 3-piperidone with 2,2,2-trifluoroethylamine followed by reduction and salt formation.", "Starting Materials": [ "3-piperidone", "2,2,2-trifluoroethylamine", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "3-piperidone is reacted with 2,2,2-trifluoroethylamine in the presence of sodium borohydride to yield (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-ol.", "The resulting alcohol is then treated with hydrochloric acid to form (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride." ] } | |
CAS RN |
2306249-29-4 |
Molecular Formula |
C7H15Cl2F3N2 |
Molecular Weight |
255.1 |
Purity |
95 |
Origin of Product |
United States |
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